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Compound of Interest

Compound Name: C.l. Vat violet 1

Cat. No.: B1669113

An In-depth Technical Guide to C.I. Vat Violet 1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.l. Vat Violet 1, a synthetic vat
dye belonging to the anthraquinone class. The document details its chemical identity,
physicochemical properties, synthesis, and application in dyeing processes, with a focus on
providing structured data and methodologies for research and development purposes.

Chemical Identity and Synonyms

C.l. Vat Violet 1 is a complex organic molecule widely known in the dye manufacturing and
textile industries. For clarity and comprehensive identification, its various nhames and identifiers
are listed below.

Table 1: Chemical Identification of C.l. Vat Violet 1
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Identifier Type Value

C.l. Name Vat Violet 1[1][2]
C.I. Number 60010[2]

CAS Number 1324-55-6[2][3]

5,14-Dichlorobenzo[rst]phenanthro[10,1,2-
cde]pentaphene-9,18-dione[3]

Chemical Name

Alternative Names Dichloroisoviolanthrone[3]

Vat Brilliant Violet 2R[1][4]

Cibanone Violet 2R[1]

Anthramar Brilliant Violet 2R[1]

And many other trade names[3]

Molecular Formula C34H14Cl202[2][3]
Molecular Weight 525.38 g/mol [2][3]
InChl Key KOTVVDDZWMCZBT-UHFFFAOYSA-N[3]

Physicochemical Properties

The performance and application of C.l. Vat Violet 1 are dictated by its physical and chemical
properties. This section summarizes key quantitative and qualitative data.

Table 2: Physicochemical Properties of C.l. Vat Violet 1
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Property Value/Description
Appearance Purple-brown or blue-black powder[1]
Insoluble in: Water, Ethanol, Acetone[1][5].
Slightly soluble in: Chloroform, o-Chlorophenol,
Solubility Nitrobenzene, Pyridine, Toluene, Xylene,

1,2,3,4-Tetrahydronaphthalene[1][2]. Soluble in:
Benzene[1][2].

LogP (Octanol-Water Partition Coefficient)

8.70[3]

Behavior in Concentrated Sulfuric Acid

Forms a green solution, which upon dilution

yields a purple precipitate[1][2].

Behavior in Reducing Alkaline Solution (Vatting)

Forms a blue, water-soluble leuco form[1][2].

Behavior in Reducing Acidic Solution

Forms a red-light purple leuco form[2]

Thermal Stability

Thermogravimetric analysis (TGA) indicates
decomposition onset above 200°C[5]. The
thermal decomposition of related structures
involves the loss of adsorbed water at lower
temperatures, followed by the decomposition of

the organic structure at higher temperatures|[6]

[71(8].

Table 3: Fastness Properties of C.I. Vat Violet 1 on Cotton

Fastness Test ISO Rating AATCC Rating
Light Fastness 5-6[2] 6-7[2]

Washing (Soaping) Fading: 4-5, Staining: 4-5[2] -

Ironing 2[2] 2[2]

Chlorine Bleach 5[2] 3[2]

Oxygen Bleach 4-5[2] 5[2]

Mercerized 42] -
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Synthesis of C.I. Vat Violet 1

C.l. Vat Violet 1 is synthesized through multi-step chemical reactions, typically involving the
condensation of anthraquinone derivatives. A common manufacturing route involves the
chlorination of isoviolanthrone (C.l. Vat Violet 10). The synthesis can be conceptually broken
down into the formation of the isoviolanthrone backbone followed by chlorination.

Logical Workflow for Synthesis
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. . Vat Dyeing Process with C.l. Vat Violet 1
Synthesis of C.I. Vat Violet 1 yems

C.l. Vat Violet 1
(Insoluble Pigment)

Starting Materials:
Anthraquinone Derivatives

Vatting:
Reduction with Sodium Dithionite
in Alkaline Solution (NaOH)

=

kali Condensation

Formation of Isoviolanthrone

(C.l. Vat Violet 10)

Soluble Leuco Form
(Blue Solution)

In an inert solvent

e.g., Nitrobenzene) Penetration into Fiber

Dyeing:
Immersion of Cellulosic Fiber

Chlorination

Regeneration of Insoluble Dye

Oxidation:
Air or Chemical Oxidant

Purification:
Removal of Surface Dye

Filtration, Washing, Drying

Soaping:
Hot Detergent Solution

C.l. Vat Violet 1
(Dichloroisoviolanthrone)

Dyed Fiber with
Insoluble C.I. Vat Violet 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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